Cas no 34243-96-4 (Benzenebutanoic acid,3-chloro-a-methyl-g-oxo-)

Benzenebutanoic acid,3-chloro-a-methyl-g-oxo- structure
34243-96-4 structure
Product Name:Benzenebutanoic acid,3-chloro-a-methyl-g-oxo-
CAS No:34243-96-4
MF:C11H11ClO3
MW:226.656242609024
CID:294707
PubChem ID:587354
Update Time:2025-04-19

Benzenebutanoic acid,3-chloro-a-methyl-g-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid,3-chloro-a-methyl-g-oxo-
    • 2-METHYL-4-OXO-4-(3'-CHLOROPHENYL)BUTYRIC ACID
    • 4-(3-chlorophenyl)-2-methyl-4-oxobutanoic acid
    • 2-methyl-4-(3'-chlorophenyl)-4-oxo-butanoic acid
    • 3-(3-Chlorbenzoyl)-2-methylpropionsaeure
    • 3-(3-Chlorobenzoyl)-2-methylpropionic acid
    • 3-(m-chlorobenzoyl)-2-methylpropionic acid
    • 3-(m-Chlorobenzoyl)-2-methylpropionsaeure
    • D-5033
    • Propionic acid,3-(m-chlorobenzoyl)-2-methyl
    • Propionic acid, 3-(m-chlorobenzoyl)-2-methyl-
    • 4-(3-chlorophenyl)-2-methyl-4-oxo-butanoic acid
    • 4-(3-Chlorophenyl)-2-methyl-4-oxobutanoic acid #
    • A822132
    • SCHEMBL7400231
    • Benzenebutanoic acid, 3-chloro-.alpha.-methyl-.gamma.-oxo-
    • FT-0639172
    • AKOS010910832
    • AE-562/43461218
    • .beta.-(3-Chlorobenzoyl)-.alpha.-methylpropionic acid
    • 34243-96-4
    • DTXSID50343090
    • Inchi： 1S/C11H11ClO3/c1-7(11(14)15)5-10(13)8-3-2-4-9(12)6-8/h2-4,6-7H,5H2,1H3,(H,14,15)
    • InChI Key： LTEAZNXORJPLBP-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C(CC(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 226.04000
  • Monoisotopic Mass: 226.039672
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.63350

Benzenebutanoic acid,3-chloro-a-methyl-g-oxo- Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Benzenebutanoic acid,3-chloro-a-methyl-g-oxo- Related Literature

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